(Z)-2-(2-chlorophenyl)-3-{4-[5-(trifluoromethyl)-2-pyridinyl]phenyl}-2-propenenitrile

• IUPAC Name: (Z)-2-(2-chlorophenyl)-3-[4-[5-(trifluoromethyl)pyridin-2-yl]phenyl]prop-2-enenitrile
• InChI: InChI=1S/C21H12ClF3N2/c22-19-4-2-1-3-18(19)16(12-26)11-14-5-7-15(8-6-14)20-10-9-17(13-27-20)21(23,24)25/h1-11,13H/b16-11+
• InChI Key: ZBCUIHKKSOKNSE-LFIBNONCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=CC2=CC=C(C=C2)C3=NC=C(C=C3)C(F)(F)F)C#N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C(=C/C2=CC=C(C=C2)C3=NC=C(C=C3)C(F)(F)F)/C#N)Cl
• Molecular Formula: C21H12ClF3N2
• Molecular Weight: 384.8 g/mol

Description

(Z)-2-(2-chlorophenyl)-3-{4-[5-(trifluoromethyl)-2-pyridinyl]phenyl}-2-propenenitrile is a useful research compound. Its molecular formula is C21H12ClF3N2 and its molecular weight is 384.79. The purity is usually 95%.
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Scientific Research Applications

Photocatalytic Applications

Research demonstrates the utility of similar structures in photocatalytic applications, particularly in hydrogen production. For example, asymmetric zinc porphyrin derivatives have been utilized to sensitize graphitic carbon nitride for efficient visible-light-driven photocatalytic H2 production. The study showed that these compounds exhibit excellent photosensitization and stability, significantly enhancing photocatalytic performance under visible light irradiation (Wang et al., 2017).

Complexation Behavior

Further research explored the complexation behavior of similar structures towards Zn(II) cation and fluoride anion, revealing insights into dual complexation processes. These findings suggest potential applications in the development of new materials or catalysts that require specific binding capabilities (Lee et al., 2014).

Anticancer and Antimicrobial Activities

Compounds related to the queried structure have been synthesized and screened for their anticancer, antitubercular, and antimicrobial activities. This research highlights the potential therapeutic applications of these compounds, offering a foundation for further development in medical treatments (Popat et al., 2005).

Catalytic Applications

Research into the catalytic behavior of related compounds, such as those involving zinc, has been conducted. This includes studies on olefin polymerization characteristics and the development of efficient catalysts for polymer production (Chan et al., 2006).